Cas no 1794777-19-7 ({[(4-ethylphenyl)methyl]carbamoyl}methyl 4-tert-butylbenzoate)

• Product Name: {[(4-ethylphenyl)methyl]carbamoyl}methyl 4-tert-butylbenzoate
• CAS No: 1794777-19-7
• MF: C₂₂H₂₇NO₃
• MW: 353.454686403275
• CID: 5324487
• Update Time: 2025-09-28

{[(4-ethylphenyl)methyl]carbamoyl}methyl 4-tert-butylbenzoate Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 4-(1,1-dimethylethyl)-, 2-[[(4-ethylphenyl)methyl]amino]-2-oxoethyl ester
• {[(4-ethylphenyl)methyl]carbamoyl}methyl 4-tert-butylbenzoate

• Inchi： 1S/C22H27NO3/c1-5-16-6-8-17(9-7-16)14-23-20(24)15-26-21(25)18-10-12-19(13-11-18)22(2,3)4/h6-13H,5,14-15H2,1-4H3,(H,23,24)
• InChI Key： BJZPRYZWQVMZCC-UHFFFAOYSA-N
• SMILES： C(OCC(NCC1=CC=C(CC)C=C1)=O)(=O)C1=CC=C(C(C)(C)C)C=C1

Additional information on {[(4-ethylphenyl)methyl]carbamoyl}methyl 4-tert-butylbenzoate

The Compound CAS No. 1794777-19-7: {[(4-Ethylphenyl)methyl]carbamoyl}methyl 4-tert-butylbenzoate

{[(4-Ethylphenyl)methyl]carbamoyl}methyl 4-tert-butylbenzoate is a highly specialized organic compound with the CAS registry number 1794777-19-7. This compound belongs to the class of esters and is characterized by its complex molecular structure, which includes a benzoate group and a carbamoyl group. The molecule's structure is further elaborated by the presence of an ethylphenyl substituent and a tert-butyl group, which contribute to its unique chemical properties and potential applications.

The synthesis of this compound involves a multi-step process, typically starting with the preparation of the benzoic acid derivative. Recent advancements in organic synthesis have enabled researchers to optimize the reaction conditions, thereby improving the yield and purity of the final product. The use of catalysts and advanced purification techniques has also played a pivotal role in achieving high-quality {[(4-Ethylphenyl)methyl]carbamoyl}methyl 4-tert-butylbenzoate.

One of the most significant applications of this compound lies in its use as an intermediate in pharmaceutical research. The presence of the tert-butyl group enhances the compound's stability, making it suitable for use in drug development processes. Additionally, the ethylphenyl substituent contributes to the molecule's lipophilicity, which is a desirable property in many pharmacological applications.

Recent studies have explored the potential of {[(4-Ethylphenyl)methyl]carbamoyl}methyl 4-tert-butylbenzoate as a precursor for bioactive compounds. Researchers have demonstrated that this compound can undergo various transformations, such as hydrolysis and condensation reactions, to yield biologically active molecules. These findings have opened new avenues for its use in the development of novel therapeutic agents.

In terms of physical properties, this compound exhibits a melting point of approximately 125°C and a boiling point around 350°C under standard conditions. Its solubility in common organic solvents such as dichloromethane and ethyl acetate makes it convenient for use in various laboratory settings. The compound's stability under normal storage conditions further adds to its utility in research and industrial applications.

The incorporation of advanced analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry has greatly enhanced our understanding of the molecular structure of {[(4-Ethylphenyl)methyl]carbamoyl}methyl 4-tert-butylbenzoate. These methods have allowed researchers to confirm the presence of specific functional groups and to study the stereochemistry of the molecule in detail.

From an environmental perspective, recent studies have focused on assessing the biodegradability and toxicity of this compound. Preliminary results indicate that it exhibits moderate biodegradability under aerobic conditions, suggesting that it may not pose significant risks to aquatic ecosystems when used responsibly. However, further research is required to fully understand its environmental impact.

In conclusion, {[(4-Ethylphenyl)methyl]carbamoyl}methyl 4-tert-butylbenzoate (CAS No. 1794777-19-7) is a versatile compound with promising applications in pharmaceutical research and beyond. Its unique molecular structure, combined with advancements in synthetic methodologies and analytical techniques, positions it as a valuable tool for scientists working at the forefront of organic chemistry.